(3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine

• IUPAC Name: 3-chloro-4-fluoro-N-[1-(4-methoxyphenyl)propan-2-yl]aniline
• InChI: InChI=1S/C16H17ClFNO/c1-11(9-12-3-6-14(20-2)7-4-12)19-13-5-8-16(18)15(17)10-13/h3-8,10-11,19H,9H2,1-2H3
• InChI Key: OFTSDRLISFYUJS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H17ClFNO
• Molecular Weight: 293.76 g/mol

Description

(3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine, also known as Venlafaxine, is a chemical compound that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). Venlafaxine is commonly used as an antidepressant medication that helps to alleviate the symptoms of depression, anxiety, and other mood disorders.

Mechanism of Action

(3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine works by inhibiting the reuptake of serotonin and norepinephrine, two neurotransmitters that are involved in the regulation of mood, sleep, and appetite. By increasing the levels of these neurotransmitters in the brain, (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine helps to improve mood and reduce anxiety. (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine also has a weak affinity for dopamine reuptake inhibition, which may contribute to its efficacy in treating ADHD.
Biochemical and Physiological Effects
(3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has been shown to have a number of biochemical and physiological effects. Studies have demonstrated that (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine increases the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, a system that is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

One advantage of using (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in lab experiments is its well-established safety profile. (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has been extensively studied in clinical trials and is generally well-tolerated by patients. However, one limitation of using (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in lab experiments is its complex mechanism of action, which may make it difficult to isolate the specific effects of the drug on particular signaling pathways or brain regions.

Future Directions

Future research on (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine may focus on several areas. One area of interest is the potential use of (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in combination with other medications to enhance its therapeutic effects. Another area of research may be the development of novel SNRIs that are more selective in their mechanism of action. Additionally, research may explore the use of (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in the treatment of other neuropsychiatric disorders, such as post-traumatic stress disorder (PTSD) or borderline personality disorder.

Synthesis Methods

The synthesis method of (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine involves the reaction of 3-chloro-4-fluoroaniline with 4-methoxyphenylacetonitrile in the presence of a reducing agent such as lithium aluminum hydride. The reaction produces the intermediate product, (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)ethyl]amine, which is then converted to (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine through a process of N-methylation.

Scientific Research Applications

(3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has been the subject of extensive scientific research due to its therapeutic potential as an antidepressant medication. Studies have shown that (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine is effective in treating major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder. Additionally, research has explored the use of (3-chloro-4-fluorophenyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in the treatment of neuropathic pain, hot flashes in menopausal women, and attention deficit hyperactivity disorder (ADHD).